1-Methyl-3-(pyridin-4-YL)-1H-pyrazol-5-amine

• IUPAC Name: 2-methyl-5-pyridin-4-ylpyrazol-3-amine
• InChI: InChI=1S/C9H10N4/c1-13-9(10)6-8(12-13)7-2-4-11-5-3-7/h2-6H,10H2,1H3
• InChI Key: WJQAFGDJXFSENW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=NC=C2)N
• Molecular Formula: C9H10N4
• DSSTOX Substance ID: DTXSID90652895
• Molecular Weight: 174.20 g/mol
• CAS RN: 38965-47-8

Description

“1-Methyl-3-(pyridin-4-YL)-1H-pyrazol-5-amine” is a derivative of pyrazolo[3,4-b]pyridine. Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers.

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridine derivatives has been reported in various studies. The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system. Based on scaffold hopping and computer-aided drug design, a variety of pyrazolo[3,4-b]pyridine derivatives have been synthesized.

Scientific Research Applications

• Synthesis of Fused Pyrazolo Derivatives

  • Field : Medicinal Chemistry
  • Application : The synthesis of fused pyrazolo derivatives, such as pyrazolo [3,4-d]thiazoles and pyrazolo [3,4-d][1,4]thiazines, is of interest in medicinal chemistry. These compounds are structural subunits of numerous valuable medicinal compounds.
  • Method : Two main approaches are used for the synthesis: annulation of the pyrazole ring to the thiazole or thiazine ring and, conversely, annulation of the thiazole or thiazine ring to the pyrazole ring.
  • Results : The combination of these cycles with the pyrazole ring provides pharmacological activity of different types of fused pyrazolothiazoles and pyrazolothiazines. Some of these derivatives have been studied for anticancer activity as topoisomerase II alpha inhibitors and inhibitors of an Hh signalling cascade.

• Design and Synthesis of Pyrazolo Derivatives as TRK Inhibitors

  • Field : Cancer Research
  • Application : Pyrazolo derivatives are being studied as inhibitors of Tropomyosin receptor kinases (TRKs), which are associated with the proliferation and differentiation of cells. Overexpression and continuous activation of TRKs can cause cancer.
  • Method : Based on scaffold hopping and computer-aided drug design, pyrazolo derivatives were synthesized and their activities to inhibit TRKA were evaluated.
  • Results : Among the synthesized compounds, compound C03 showed acceptable activity with an IC50 value of 56 nM. It inhibited the proliferation of the Km-12 cell line with an IC50 value of 0.304 μM together with obvious selectivity for the MCF-7 cell line and HUVEC cell line.

• Design and Synthesis of Pyrazolo Derivatives as TRK Inhibitors

  • Field : Cancer Research
  • Application : Pyrazolo derivatives are being studied as inhibitors of Tropomyosin receptor kinases (TRKs), which are associated with the proliferation and differentiation of cells. Overexpression and continuous activation of TRKs can cause cancer.
  • Method : Based on scaffold hopping and computer-aided drug design, pyrazolo derivatives were synthesized and their activities to inhibit TRKA were evaluated.
  • Results : Among the synthesized compounds, compound C03 showed acceptable activity with an IC50 value of 56 nM. It inhibited the proliferation of the Km-12 cell line with an IC50 value of 0.304 μM together with obvious selectivity for the MCF-7 cell line and HUVEC cell line.

• Synthesis and Biomedical Applications of 1H-Pyrazolo[3,4-b]pyridines

  • Field : Medicinal Chemistry
  • Application : 1H-Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers. More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described which are included in more than 5500 references (2400 patents) up to date.
  • Method : The synthetic methods used for their synthesis, starting from both a preformed pyrazole or pyridine.
  • Results : These compounds have attracted the interest of medicinal chemists due to the close similitude with the purine bases adenine and guanine.

• Design, Synthesis and Biological Evaluation of Pyrazolo Derivatives as TRK Inhibitors

  • Field : Cancer Research
  • Application : Pyrazolo derivatives are being studied as inhibitors of Tropomyosin receptor kinases (TRKs), which are associated with the proliferation and differentiation of cells. Overexpression and continuous activation of TRKs can cause cancer.
  • Method : Based on scaffold hopping and computer-aid drug design, 38 pyrazolo derivatives were synthesised. Further, their activities to inhibit TRKA were evaluated.
  • Results : Among them, compound C03 showed acceptable activity with an IC 50 value of 56 nM and it inhibited the proliferation of the Km-12 cell line with an IC 50 value of 0.304 μM together with obvious selectivity for the MCF-7 cell line and HUVEC cell line.

• Synthesis and Biomedical Applications of 1H-Pyrazolo[3,4-b]pyridines

  • Field : Medicinal Chemistry
  • Application : 1H-Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers. More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described which are included in more than 5500 references (2400 patents) up to date.
  • Method : The synthetic methods used for their synthesis, starting from both a preformed pyrazole or pyridine.
  • Results : These compounds have attracted the interest of medicinal chemists due to the close similitude with the purine bases adenine and guanine.